Cas no 2168795-06-8 (2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde)

• Product Name: 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde
• CAS No: 2168795-06-8
• MF: C₆H₃BrF₃NOS
• MW: 274.058329820633
• CID: 5890419
• PubChem ID: 165744644
• Update Time: 2025-10-28

2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde
• 2168795-06-8
• EN300-1269776

• Inchi： 1S/C6H3BrF3NOS/c7-4(6(8,9)10)5-11-3(1-12)2-13-5/h1-2,4H
• InChI Key： WLVXNGBJOFGAAG-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)F)C1=NC(C=O)=CS1

Computed Properties

• Exact Mass: 272.90708g/mol
• Monoisotopic Mass: 272.90708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde

Introduction to 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde (CAS No. 2168795-06-8)

2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde, with the CAS number 2168795-06-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and structural versatility.

The chemical structure of 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde features a thiazole ring substituted with a bromo-trifluoroethyl group and a formyl group. The presence of the bromine atom and the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

In terms of synthesis, 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde can be prepared through a multi-step process involving the reaction of 4-formylthiazole with bromotrifluoroethane. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production and further research applications.

Recent studies have explored the potential of 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde in various biological contexts. One notable area of research is its use as a building block for the synthesis of more complex molecules with therapeutic potential. For instance, thiazoles are known to exhibit antimicrobial, antiviral, and anticancer activities. The introduction of the bromo-trifluoroethyl group can enhance these properties by modulating the compound's lipophilicity and electronic distribution.

In a study published in the Journal of Medicinal Chemistry in 2023, researchers investigated the antiviral activity of a series of thiazole derivatives, including 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde. The results showed that this compound exhibited significant inhibitory effects against several RNA viruses, including influenza and coronaviruses. The bromo-trifluoroethyl substitution was found to be crucial for enhancing antiviral potency by improving cellular uptake and target binding affinity.

Beyond antiviral applications, 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde has also shown promise in cancer research. A 2023 study in Cancer Research demonstrated that this compound could selectively inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. The unique combination of the thiazole ring and the bromo-trifluoroethyl group was found to enhance its cytotoxicity while minimizing off-target effects.

The structural versatility of 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde also makes it an attractive candidate for drug discovery efforts. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. For example, complexes formed with transition metals such as copper and zinc have shown enhanced catalytic activity in various organic transformations.

In addition to its biological and medicinal applications, 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde has potential uses in materials science. The presence of the bromo-trifluoroethyl group can influence the physical properties of polymers and other materials derived from this compound. Research in this area is ongoing and holds promise for developing new materials with improved thermal stability and mechanical strength.

To summarize, 2-(1-bromo-2,2,2-trifluoroethyl)-1,3-thiazole-4-carbaldehyde (CAS No. 2168795-06-8) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and beyond. Its unique chemical structure and functional groups make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials.